(3S)-3-[(2-amino-3-methylbutanamido)methyl]-5-methylhexanoic acid

• IUPAC Name: (3S)-3-[[(2-amino-3-methylbutanoyl)amino]methyl]-5-methylhexanoic acid
• InChI: InChI=1S/C13H26N2O3/c1-8(2)5-10(6-11(16)17)7-15-13(18)12(14)9(3)4/h8-10,12H,5-7,14H2,1-4H3,(H,15,18)(H,16,17)/t10-,12?/m0/s1
• InChI Key: TWQINIJWWJMYFQ-NUHJPDEHSA-N
• Canonical SMILES: CC(C)CC(CC(=O)O)CNC(=O)C(C(C)C)N
• Isomeric SMILES: CC(C)C[C@@H](CC(=O)O)CNC(=O)C(C(C)C)N
• Molecular Formula: C13H26N2O3
• Molecular Weight: 258.36 g/mol

Description

“(3S)-3-[(2-amino-3-methylbutanamido)methyl]-5-methylhexanoic acid” is a chemical compound with the CAS Number: 1788402-08-3. It has a molecular weight of 258.36 and its IUPAC name is (3S)-3-{[(2-amino-3-methylbutanoyl)amino]methyl}-5-methylhexanoic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H26N2O3/c1-8(2)5-10(6-11(16)17)7-15-13(18)12(14)9(3)4/h8-10,12H,5-7,14H2,1-4H3,(H,15,18)(H,16,17)/t10-,12?/m0/s1.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

Pharmacological Applications and Biological Effects

Phenolic acids, including derivatives like Chlorogenic Acid (CGA), have been extensively studied for their diverse biological and pharmacological effects. CGA exhibits antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, antipyretic, neuroprotective, anti-obesity, antiviral, antimicrobial, anti-hypertension, and central nervous system (CNS) stimulating properties. These effects suggest potential therapeutic roles for similar compounds in treating metabolic disorders, cardiovascular disease, diabetes, and obesity, among others (Naveed et al., 2018).

Metabolism and Nutritional Science

Branched-chain aldehydes, including metabolites formed from amino acids, play crucial roles in food flavor and have been reviewed for their production and breakdown pathways. Understanding the formation of these compounds can help control food flavor profiles and investigate the metabolic implications of amino acid derivatives (Smit, Engels, & Smit, 2009).

Isoacids, produced from the degradation of amino acids in ruminants, are critical for microbial fermentation in the gut and may influence the intermediary metabolism, potentially affecting milk production and growth in cattle. This insight underscores the importance of amino acid derivatives in animal nutrition and their broader implications for agricultural science (Andries et al., 1987).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.